methyl 4-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepane-1-carbonyl)benzoate

• IUPAC Name: methyl 4-[4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepane-1-carbonyl]benzoate
• InChI: InChI=1S/C17H20N4O5S/c1-26-17(23)14-5-3-13(4-6-14)16(22)20-7-2-8-21(10-9-20)27(24,25)15-11-18-12-19-15/h3-6,11-12H,2,7-10H2,1H3,(H,18,19)
• InChI Key: QTDYYJSJYVWKKV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)N2CCCN(CC2)S(=O)(=O)C3=CN=CN3
• Molecular Formula: C17H20N4O5S
• Molecular Weight: 392.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains an imidazole ring, a diazepane ring, a sulfonyl group, a carbonyl group, and a benzoate group. The exact structure would need to be confirmed through techniques such as NMR spectroscopy or X-ray crystallography.

Scientific Research Applications

Synthesis and Reactivity

• The development and utility of imidazole-based reagents, like imidazole-1-sulfonyl azide hydrochloride, have been noted for their role as diazotransfer agents. These reagents facilitate the conversion of primary amines into azides and activated methylene substrates into diazo compounds. Such chemistry highlights the potential utility of related imidazole derivatives, including methyl 4-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepane-1-carbonyl)benzoate, in synthesizing nitrogen-containing compounds (Goddard-Borger & Stick, 2007).

Catalysis and Organic Transformations

• Research on imidazole-based zwitterionic salts, such as 4-(3-methylimidazolium)butane sulfonate (MBS), has demonstrated efficiency as organocatalysts in regioselective ring-opening of aziridines. This highlights the potential of related compounds in facilitating organic transformations through catalysis, suggesting applications for methyl 4-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepane-1-carbonyl)benzoate in similar contexts (Chakraborty Ghosal et al., 2016).

Green Chemistry Applications

• The use of Brønsted acidic ionic liquids for the synthesis of tetrasubstituted imidazoles underscores the interest in applying imidazole derivatives in green chemistry. Such compounds serve as catalysts for reactions under solvent-free conditions, indicating the broader applicability of related molecules, including methyl 4-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepane-1-carbonyl)benzoate, in environmentally friendly chemical syntheses (Davoodnia et al., 2010).